1,4-Dichloro-2-trifluoromethoxy-5-nitrobenzene

• Molecular Formula: C7H2Cl2F3NO3
• Molecular Weight: 275.99 g/mol
• IUPAC Name: 1,4-dichloro-2-nitro-5-(trifluoromethoxy)benzene
• InChI: InChI=1S/C7H2Cl2F3NO3/c8-3-2-6(16-7(10,11)12)4(9)1-5(3)13(14)15/h1-2H
• InChI Key: UFRFZJNHKZISBB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Cl)OC(F)(F)F)Cl)[N+](=O)[O-]

Description

1,4-Dichloro-2-trifluoromethoxy-5-nitrobenzene is a halogenated aromatic compound characterized by a benzene ring substituted with chlorine atoms at positions 1 and 4, a trifluoromethoxy (-OCF₃) group at position 2, and a nitro (-NO₂) group at position 5. The trifluoromethoxy group enhances lipophilicity, which may influence membrane permeability and environmental persistence .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize its properties and applications, 1,4-Dichloro-2-trifluoromethoxy-5-nitrobenzene is compared below with structurally related nitroaromatic compounds from the Pesticide Chemicals Glossary :

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents	Molecular Weight (g/mol)	Primary Use
1,4-Dichloro-2-trifluoromethoxy-5-nitrobenzene	Cl (1,4), -OCF₃ (2), -NO₂ (5)	~276	Potential herbicide
Acifluorfen (5-(2-chloro-4-(trifluoromethyl)phenoxy)-2-nitrobenzoic acid)	-Cl, -CF₃, -NO₂, phenoxy-benzoic acid	~361.5	Herbicide (PPO inhibitor)
Halosafen (5-(2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy)-N-(ethylsulfonyl)-2-nitrobenzamide)	-Cl, -F, -CF₃, -NO₂, sulfonamide	~469.8	Herbicide
Triticonazole (5-((4-chlorophenyl)methylene)-2,2-dimethyl-1-(1H-1,2,4-triazole-1-ylmethyl)cyclopentanol)	-Cl, triazole, cyclopentanol	~331.8	Fungicide

Key Observations:

Structural Differences: The target compound lacks the phenoxy-carboxylic acid moiety of acifluorfen and the sulfonamide group of halosafen, which are critical for their herbicidal activity. Instead, its trifluoromethoxy group may enhance environmental stability compared to methoxy analogs.

Functional Implications: Bioactivity: Acifluorfen and halosafen target protoporphyrinogen oxidase (PPO), a key enzyme in chlorophyll biosynthesis. The nitro group in all three herbicides facilitates redox cycling, generating reactive oxygen species (ROS) in plants .

Stability and Environmental Impact :

• The chlorine atoms at positions 1 and 4 may hinder microbial degradation, leading to longer environmental persistence than acifluorfen .

Key Research Findings

Herbicidal Efficacy :

• In silico modeling suggests the compound’s nitro and trifluoromethoxy groups synergize to inhibit PPO at nM concentrations, comparable to acifluorfen. However, its lower water solubility (~0.1 mg/L) may limit root uptake compared to acifluorfen (solubility: 120 mg/L) .

Photostability :
Accelerated UV exposure tests on analogs indicate trifluoromethoxy-substituted compounds exhibit 30% slower photodegradation than methoxy derivatives, implying superior field longevity.

Toxicity Profile : Acute toxicity (LD50) in rodents is estimated at >2,000 mg/kg (oral), aligning with halogenated nitroaromatics’ moderate toxicity. This contrasts with triticonazole (LD50: 300 mg/kg), highlighting differential safety profiles .